Cas no 4360-12-7 (Ajmaline)

Ajmaline structure
Ajmaline structure
Product Name:Ajmaline
CAS No:4360-12-7
MF:C20H26N2O2
MW:326.432645320892
MDL:MFCD00135652
CID:85003
PubChem ID:6100671
Update Time:2025-04-18

Ajmaline Chemical and Physical Properties

Names and Identifiers

    • ajmaline
    • AJMALINE(RG) PrintBack
    • (+)-Ajmaline
    • Ajmalin
    • Aritmina
    • Cardiorythmine
    • Cartagine
    • Ignazin
    • Ritmos
    • Rytmalin
    • Siddiqui
    • Tajmalin
    • Takycor
    • (17R,21alpha)-Ajmalan-17,21-diol
    • Gilurytmal
    • Merabitol
    • NSC 15627
    • Raugalline
    • Rauwolfin
    • Rauwolfine
    • Rhytmaton
    • Tachmalin
    • 1PON08459R
    • Takhmalin
    • Ajmaline [JAN]
    • EINECS 224-439-4
    • (15alpha,17R,21alpha)-Ajmalan-17,21-diol
    • Ajmalan-17,21-diol, (17R,21alpha)-, compound with methanol (1:1)
    • AJMALINE [WHO-DD]
    • UNII-1PON08459R
    • 4360-12-7
    • NSC 628054
    • Ajmalan-17,21-diol
    • AJMALINE [MART.]
    • (17R,21-alpha)-Ajmalan-17,21-diol
    • AJMALINE [MI]
    • A857897
    • Ajmalan-17,21-diol, (17R,21-alpha)-
    • (17r,21r)-ajmalan-17,21-diol
    • Ajmalan-17,21-diol, (17R,21a)-
    • NSC-15627
    • AI3-62668
    • SCHEMBL18950
    • 4-FORMYLPHENYL4-FORMYLBENZOATE
    • DB01426
    • DTXSID6045537
    • HY-B1167
    • EN300-26869018
    • DTXCID4025537
    • NS00010343
    • Q385858
    • CHEBI:28462
    • Tox21_110728
    • CAS-4360-12-7
    • CHEMBL2357792
    • (5aR,6S,8S,10S,11S,11aS,12aR,13R)-5-methyl-5a,6,8,9,10,11,11a,12-octahydro-5H-6,10:11,12a-dimethanoindolo[3,2-b]quinolizine-8,13-diol
    • AKOS037515833
    • ajmalan-17alpha,21alpha-diol
    • Ajmaline (JP17)
    • NCGC00016987-01
    • CS-4769
    • (1R,9R,10S,12R,13S,14R,16S,18R)-13-ethyl-8-methyl-8,15-diazahexacyclo[14.2.1.0^{1,9}.0^{2,7}.0^{10,15}.0^{12,17}]nonadeca-2(7),3,5-triene-14,18-diol
    • Ajimalin (TN)
    • (1R,9R,10S,12R,13S,14R,16S,18R)-13-ethyl-8-methyl-8,15-diazahexacyclo[14.2.1.0^{1,9}.0^{2,7}.0^{10,15}.0^{12,17}]nonadeca-2,4,6-triene-14,18-diol
    • D00199
    • CID 24884008
    • NCGC00179061-05
    • 860214-04-6
    • FT-0621942
    • NSC15627
    • SCHEMBL23295973
    • MLS002638439
    • DTXSID10859864
    • FT-0651248
    • CJDRUOGAGYHKKD-UHFFFAOYSA-N
    • Ajmalan-17, (17R,21.alpha.)-
    • HMS3373D08
    • WLN: T5 F6 E56 B6 B6/CR/NS A 5BBCEO S EX LN ONT&TTTTJ DQ L1 PQ Q2
    • NS00120701
    • Ajmalan-17,21-diol, (17R,21.alpha.)-
    • 6989-79-3
    • 5H-6,10:11,12a-Dimethanoindolo[3,2-b]quinolizine, ajmalan-17,21-diol deriv.
    • SMR001547919
    • (1R,9R,10S,12R,13S,14R,16S,17S,18R)-13-ethyl-8-methyl-8,15-diazahexacyclo[14.2.1.01,9.02,7.010,15.012,17]nonadeca-2,4,6-triene-14,18-diol
    • CJDRUOGAGYHKKD-RQBLFBSQSA-N
    • Ajmaline
    • MDL: MFCD00135652
    • Inchi: 1S/C20H26N2O2/c1-3-10-11-8-14-17-20(12-6-4-5-7-13(12)21(17)2)9-15(16(11)18(20)23)22(14)19(10)24/h4-7,10-11,14-19,23-24H,3,8-9H2,1-2H3/t10-,11-,14-,15-,16-,17-,18+,19+,20+/m0/s1
    • InChI Key: CJDRUOGAGYHKKD-RQBLFBSQSA-N
    • SMILES: O[C@@H]1[C@H]2[C@@H]3[C@H](CC)[C@H](N4[C@@H](C3)[C@H]3[C@]1(C1C=CC=CC=1N3C)C[C@H]42)O

Computed Properties

  • Exact Mass: 326.19900
  • Monoisotopic Mass: 326.199428076 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 1
  • Complexity: 570
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • Molecular Weight: 326.4
  • XLogP3: 1.8
  • Topological Polar Surface Area: 46.9

Experimental Properties

  • Color/Form: Powder
  • Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 206 ºC
  • Boiling Point: 464.47°C (rough estimate)
  • Flash Point: 285.155°C
  • Refractive Index: 1.6800 (estimate)
  • Solubility: Slightly soluble (1.5 g/l) (25 º C),
  • PSA: 46.94000
  • LogP: 1.55740
  • Merck: 13,194
  • Specific Rotation: D18 +131° (c = 0.4 in chloroform); D20 +144° (c = 0.8 in chloroform)
  • Solubility: Soluble in methanol, ethanol, ether and chloroform, slightly soluble in water.

Ajmaline Security Information

  • Hazardous Material transportation number:UN 1544
  • Hazard Category Code: 25-20/21/22
  • Safety Instruction: S13; S45; S36
  • RTECS:AX8050000
  • Hazardous Material Identification: Xn
  • HazardClass:6.1(b)
  • PackingGroup:III
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • Risk Phrases:R25; R20/21/22
  • Packing Group:III
  • Safety Term:6.1(b)

Ajmaline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A448000-50mg
Ajmaline
4360-12-7
50mg
$ 115.00 2023-09-09
TRC
A448000-100mg
Ajmaline
4360-12-7
100mg
$ 178.00 2023-09-09
TRC
A448000-250mg
Ajmaline
4360-12-7
250mg
$ 414.00 2023-09-09
TRC
A448000-500mg
Ajmaline
4360-12-7
500mg
$ 793.00 2023-04-19
TRC
A448000-1g
Ajmaline
4360-12-7
1g
$ 1413.00 2023-04-19
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A303721-5mg
Ajmaline
4360-12-7 98%
5mg
¥147.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A303721-25mg
Ajmaline
4360-12-7 98%
25mg
¥439.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A303721-100mg
Ajmaline
4360-12-7 98%
100mg
¥1217.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A303721-500mg
Ajmaline
4360-12-7 98%
500mg
¥3189.90 2023-09-04
Chemenu
CM125287-1g
(5aR,6S,8R,9S,10R,11S,11aS,12aS,13R)-9-ethyl-5-methyl-5a,6,8,9,10,11,11a,12-octahydro-5H-6,10:11,12a-dimethanoindolo[3,2-b]quinolizine-8,13-diol
4360-12-7 98%
1g
$371 2021-08-05
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.